Cas no 203718-13-2 (3(2H)-Isoxazolone, 5-(3-fluorophenyl)-)

• Product Name: 3(2H)-Isoxazolone, 5-(3-fluorophenyl)-
• CAS No: 203718-13-2
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 3892458
• PubChem ID: 86189042
• Update Time: 2025-06-22

3(2H)-Isoxazolone, 5-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 5-(3-fluorophenyl)-
• 5-(3-Fluoro-phenyl)-isoxazol-3-ol
• 203718-13-2
• 5-(3-Fluorophenyl)isoxazol-3-ol
• 5-(3-Fluorophenyl)-3(2H)-isoxazolone
• DTXSID701291891

• Inchi： 1S/C9H6FNO2/c10-7-3-1-2-6(4-7)8-5-9(12)11-13-8/h1-5H,(H,11,12)
• InChI Key： BJSSJWNXGQKMKW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(F)=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 179.03825660Da
• Monoisotopic Mass: 179.03825660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3(2H)-Isoxazolone, 5-(3-fluorophenyl)-

5-(3-Fluorophenyl)-3(2H)-Isoxazolone: A Comprehensive Overview

The compound with CAS No. 203718-13-2, commonly referred to as 5-(3-fluorophenyl)-3(2H)-isoxazolone, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the isoxazolone family, which is known for its unique structural properties and versatile applications. The presence of the fluorine atom at the 3-position of the phenyl ring introduces distinct electronic and steric effects, making this compound particularly interesting for both academic research and industrial applications.

Isoxazolones are five-membered rings containing one nitrogen atom and one oxygen atom, with two double bonds. The structure of 5-(3-fluorophenyl)-3(2H)-isoxazolone consists of a phenyl group substituted with a fluorine atom at the meta position, attached to the isoxazolone ring via a single bond. This substitution pattern not only enhances the compound's stability but also imparts unique reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-(3-fluorophenyl)-3(2H)-isoxazolone in drug discovery. Its ability to act as a bioisostere for other functional groups has been explored in medicinal chemistry, where it can replace traditional groups like hydroxyl or amine functionalities without significantly altering the overall pharmacokinetic profile. This property makes it a promising candidate for designing novel therapeutic agents with improved bioavailability and reduced toxicity.

In addition to its role in drug development, 5-(3-fluorophenyl)-3(2H)-isoxazolone has found applications in materials science. Researchers have investigated its use as a precursor for advanced polymers and high-performance materials. The compound's ability to undergo various polymerization reactions under mild conditions has opened new avenues for developing materials with tailored mechanical and thermal properties.

The synthesis of 5-(3-fluorophenyl)-3(2H)-isoxazolone typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for both academic and industrial use.

From an environmental standpoint, 5-(3-fluorophenyl)-3(2H)-isoxazolone exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to other similar compounds that may pose higher risks to ecosystems. Its eco-friendly profile aligns with current global trends toward sustainable chemistry practices.

In conclusion, 5-(3-fluorophenyl)-3(2H)-isoxazolone (CAS No. 203718-13-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.